Boron

Specification

• Description: Boron is a compound that occurs in nature. It is often found combined with other substances to form compounds called borates. Common borate compounds include boric acid, salts of borates, and boron oxide. Several companies in the United States produce most of the world's borates by processing boron compounds. Borates are used mostly to produce glass. They are also used in fire retardants, leather tanning industries, cosmetics, photographic materials, soaps and cleaners, and for high-energy fuel. Some pesticides used for cockroach control and some wood preservatives also contain borates.; Boron atom is a nonmetal atom, a boron group element atom and a metalloid atom. It has a role as a micronutrient.; Boron (B) is a chemical element with an atomic number 5 that belongs in the Period 2 and Group 13 in the periodic table. It is a low-abundant metalloid that is a poor electrical conductor at room temperature. Natural boron exists in 2 stable isotopes however pure boron is hard to prepare due to contamination by different elements. It is also found for applications including ceramics, high-hardness or abrasive compounds, metal coatings, detergents, bleaching agents, insecticides, semiconductors, magnets, wood preservatives, and an additive in glass fibers of boron-containing fiberglass for insulation and structural materials. Boric acid contains antiseptic, antifungal, and antiviral properties thus it is used as a water clarifier in swimming pool water treatment. There are few pharmaceutical agents that contain a boron molecule in their structures, such as [DB09041] and [DB00188].; Boron is an element with atomic symbol B, atomic number 5, and atomic weight 11.; boron is a mineral.; A trace element with the atomic symbol B, atomic number 5, and atomic weight [10.806; 10.821]. Boron-10, an isotope of boron, is used as a neutron absorber in BORON NEUTRON CAPTURE THERAPY.; See also: Boron nitride (monomer of) ... View More ...
• CAS No.: 7440-42-8
• Molecular Formula: B
• Molecular Weight: 10.81 g/mol
• IUPAC Name: boron
• Standard InChI: InChI=1S/B
• Standard InChI Key: ZOXJGFHDIHLPTG-UHFFFAOYSA-N
• SMILES: [B]
• Canonical SMILES: [B]
• Boiling Point: 4,000 °C
• Colorform: Polymorphic: alpha-rhombohedral form, clear red crystals; beta-rhombohedral form, black; alpha-tetragonal form, black, opaque crystals with metallic luster; amorphous form, black or dark brown powder; other crystal forms are known but not entirely characterized; Filaments, powder, whiskers, single crystals
• Melting Point: 2,075 °C